Cas no 60-54-8 (Tetracycline)

• Product Name: Tetracycline
• CAS No: 60-54-8
• MF: C₂₂H₂₄N₂O₈
• MW: 444.434566497803
• MDL: MFCD00151232
• CID: 33760
• PubChem ID: 24900120
• Update Time: 2025-06-30

Tetracycline Chemical and Physical Properties

Names and Identifiers

• tetracycline
• 12,12a-pentahydroxy-6-methyl-1,11-dioxo-1
• 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-Naphthacenecarboxamide
• 4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-4-(dimethylamino)-4
• 6-methyl-1,11-dioxy-2-naphthacenecarboxamide
• abramycin
• abricycline
• achromycin(naphthacenederivative)
• achromycin(naphthracenederivatives)
• [13C2215N2]-Tetracycline
• amycin
• cytome
• panmycin
• polyotic
• solvocin
• steclin
• t-125
• tetrabon
• tetra-co
• tetracyclin
• Tetramycin
• veracin
• (2Z,4S,4aS,6S,12aS)-2-(Amino-hydroxymethylidene)-4-dimethylamino-6,10,11,12a-tetrahydroxy-6-methyl-4,4a,5,5a-tetrahydrotetracene-1,3,12-trione
• Deschlorobiomycin
• Tsiklomitsin
• Tetracyclinum
• Tsiklomistsin
• Sumycin
• Achromycin
• Tetraciclina
• Tetrazyklin
• Cyclopar
• Achromycin V
• Tetracyn
• Vetacyclinum
• Tetraverine
• Tetradecin
• Omegamycin
• Hostacyclin
• Ambramycin
• Tetrafil
• Tetracycline base
• Topicycline
• Criseociclina
• Cefracycline
• Agromicina
• Neocycline
• Limecycline
• Tetracycl
• Roviciclina
• Purocyclina
• Polycycline
• Micycline
• Lexacycline
• Democracin
• Ambramicina
• Orlycycline
• Me
• TETRACYCLINE [VANDF]
• Robitet
• Tetraciclina [INN-Spanish]
• NCGC00017323-07
• LYMECYCLINE IMPURITY H [EP IMPURITY]
• Ala-Tet
• Spectrum3_000565
• tetracyclin-
• SCHEMBL21271987
• (4R,4AS,5AS,6S,12AS)-4-(DIMETHYLAMINO)-3,6,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE
• s4490
• SK-Tetracycline
• component of Tetrastatin
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aS,5aS,6S,12aS)-
• EINECS 200-481-9
• (-)-Tetracycline
• 60-54-8 (FREE BASE)
• Economycin
• RKL10088
• Mericycline
• Tetracycline dried down 2.5 microg/mL
• TETRACYCLINE [JAN]
• Panmycin (TN)
• Tetracycline, >=98.0% (NT)
• AB00053550_05
• TETRACYCLINE [HSDB]
• NSC-108579
• TETRACYCLINE [USP MONOGRAPH]
• methyl-1,11-dioxo-2-naphthacenecarboxamide
• DTXCID703645
• Cyclomycin
• Tetracycline (internal use)
• AKOS026749977
• KBio2_006650
• F8VB5M810T
• CCRIS 9483
• Tetrabid Organon
• Tetracycline & VRC3375
• SPBio_001457
• NCGC00017323-05
• T3971
• Z2144222809
• AB00053550-04
• Bristacycline
• Centet (base)
• NCGC00017323-03
• TETRACYCLINE [INN]
• Cefracycline suspension
• TETRACYCLINE [GREEN BOOK]
• Biocycline
• Tetracycline I
• 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,1 0,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
• Achromycin, naphthacene derivative
• NSC 108579
• D0Z5PF
• Vetquamycin-324 (free base)
• KBio2_001514
• (4S,4aS,5aS,6S,12aS)-2-[Amino(hydroxy)methylene]-4beta-(dimethylamino)-1,2,3,4,4a,5,5a,6,11,12a-decahydro-6alpha,10,12,12abeta-tetrahydroxy-6-methylnaphthacene-1,3,11-trione
• TETRACYCLINE [MART.]
• Prestwick1_000140
• Resteclin
• Tetracycline Monohydrochloride
• OFVLGDICTFRJMM-WESIUVDSSA-N
• Bristaciclina
• HY-A0107
• Sanclomycine
• Liquamycin (Veterinary)
• Supramycin
• PYLERA COMPONENT TETRACYCLINE
• Tetracycline, >=88.0% (HPLC)
• NSC108579
• Tetracycline [USP:INN:BAN:JAN]
• BPBio1_000242
• Spectrum_001034
• NCGC00017323-04
• Dumocyclin
• Bio-tetra
• TETRACYCLINE COMPONENT OF PYLERA
• HSDB 3188
• Medocycline
• NCGC00017323-15
• BDBM50237605
• SCHEMBL537050
• TETRACYCLINE [WHO-DD]
• Achromycin (naphthacene derivative)
• (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• Brodspec
• KBioSS_001514
• OXYTETRACYCLINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• Prestwick3_000140
• Tetracycline Free Base
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-
• Spectrum4_000352
• DB00759
• CHEBI:27902
• Copharlan
• E701
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-
• BSPBio_000220
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
• KBioGR_000783
• Tetracycline II
• Bristaciclin
• TETRACYCLINE [USP IMPURITY]
• CS-8188
• SCHEMBL2116661
• IDI1_000827
• Tetracycline metaphosphate
• DTXSID7023645
• Q193045
• Tox21_300150
• Spectrum5_001112
• SPBio_002159
• Spectrum2_001329
• Vetquamycin
• NWXMGUDVXFXRIG-WESIUVDSSA-N
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
• BT166207
• Tetracyclinehydrate
• Tetracyclinum [INN-Latin]
• Tetrachel
• MFCD00151232
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
• BIDD:GT0653
• KBio1_000827
• Tetracyclines
• NINDS_000827
• TETRACYCLINE [EP MONOGRAPH]
• D00201
• Tetracycline (JAN/USP/INN)
• CAS-60-54-8
• Prestwick2_000140
• Prestwick0_000140
• TETRACYCLINE [MI]
• (4S,4aS,5aS,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
• HMS2090B04
• SR-01000000212-3
• SR-01000000212
• NCGC00142507-02
• (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
• Enterocycline
• UNII-F8VB5M810T
• KBio3_001450
• SCHEMBL2116649
• Tetracycline HCl
• Sumycin (TN)
• Tetracycline [USAN:INN:BAN:JAN]
• Piracaps (base)
• EC 200-481-9
• Ciclibion
• SCHEMBL3098
• KBio2_004082
• Tetracyn (TN)
• NCGC00254063-01
• D08NQZ
• 60-54-8
• GTPL10927
• SBI-0051530.P003
• BSPBio_001950
• Bristaciclin alpha
• C06570
• AB00053550_06
• DivK1c_000827
• (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
• TETRACYCLINE [ORANGE BOOK]
• EN300-374118
• AKOS024277860
• NS00000577
• Liquamycin
• 6416-04-2 (3H2O)
• Tetracycline, EP grade
• HMS2232B22
• SR-01000311198
• NCGC00018244-02
• MLS001183730
• SR-01000311198-1
• CHEMBL1970834
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo, (4S,4aS,5aS,6S,12aS)-
• Bristaciclin .alpha.
• SMR000677914
• WLN: L E6 C666 BV FV CU GUTTT&J DQ EQ GVZ HQ IN1&1 MQ M1 RQ
• 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
• OFVLGDICTFRJMM-UHFFFAOYSA-N
• Talsutin (Salt/Mix)
• SR-01000311198-2
• SCHEMBL2614976
• SCHEMBL4092221
• 2-Naphthacenecarboxamide,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
• Ibicyn
• CHEMBL1315061
• AKOS022060566
• (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
• Acromicina
• Mysteclin-F (Salt/Mix)
• NCGC00181125-01
• NCI60_000202
• NCGC00188941-01
• FT-0696567
• Tetra-Proter
• Tetraseptine
• Bristacycline (Salt/Mix)
• Liquamycin, veterinary
• 4-(Dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydro-2-naphthacenecarboxamide, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
• Lemtrex (base)
• SCHEMBL16245310
• Dispatetrin
• Sigmamycin
• US8865686, Table 1, Compound 1
• AKOS000715021
• Tetracyclinbase
• 4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• BDBM136690
• Dumocyclin (Salt/Mix)
• Tetraciclina (INN-Spanish)
• TETRACYCLINE (USP IMPURITY)
• S02AA08
• D06AA04
• TETRACYCLINE (EP MONOGRAPH)
• S01AA09
• LYMECYCLINE IMPURITY H (EP IMPURITY)
• S03AA02
• Tetracyclinum (INN-Latin)
• A01AB13
• TETRACYCLINE (USP MONOGRAPH)
• J01AA07
• TETRACYCLINE (MART.)
• Tetracycline Intramuscular Vet
• VETRACYCLINUM
• Tetracycline (USP:INN:BAN:JAN)
• (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-1,6,10,12,12a-pentahydroxy-6-methyl-3,11-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
• DA-68063
• NCGC00017323-16
• 200-481-9
• Tetracycline (Standard)
• Deschlorobiomycin;Ambramycin;Liquamycin
• Tetracycline - Bio-X trade mark
• HY-A0107R
• Tetracycline

• MDL： MFCD00151232
• Inchi： 1S/C22H24N2O8/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30)/t9-,10-,15-,21+,22-/m0/s1
• InChI Key： NWXMGUDVXFXRIG-WESIUVDSSA-N
• SMILES： O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@H]1C(=C(C3C(=CC=CC=3[C@@]1(C)O)O)O)C2=O)N(C)C)=O)O

Computed Properties

• Exact Mass: 444.15300
• Monoisotopic Mass: 444.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 168
• XLogP3: -2
• Topological Polar Surface Area: 182

Experimental Properties

• Color/Form: Powder
• Density: 1.644
• Melting Point: 172-174 ºC (dec.)
• Boiling Point: 554.44°C (rough estimate)
• Flash Point: 437.3 °C
• Refractive Index: 1.741
• Solubility: 95% ethanol: soluble12.5mg/mL
• Water Partition Coefficient: Limited solubility in water. Soluble in 1M HCl with heating.
• PSA: 181.62000
• LogP: 0.48590
• Sensitiveness: Easy to absorb moisture and sensitive to light
• Solubility: Solubility at about 28 ℃
• Merck: 13,9271
• pka: pKa (50% aq DMF): 8.3, 10.2(at 25℃)
• Specific Rotation: -257.9- -239° (MeOH)

Tetracycline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S22-S36
• FLUKA BRAND F CODES：3-8-10
• RTECS：QI8750000
• Hazardous Material Identification：
• Safety Term：S22;S36
• Risk Phrases：R22
• Toxicity：LD50 in rats, mice (mg/kg): 807, 808 orally (Goldenthal)
• Storage Condition：Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines

Additional information on Tetracycline

Recent Advances in Tetracycline (60-54-8) Research: Key Findings and Implications

Tetracycline (CAS: 60-54-8), a broad-spectrum antibiotic, has been a cornerstone in the treatment of bacterial infections for decades. Recent research has expanded its applications beyond antimicrobial therapy, exploring its potential in cancer treatment, anti-inflammatory processes, and even neurodegenerative diseases. This briefing synthesizes the latest findings on Tetracycline, focusing on its molecular mechanisms, clinical applications, and emerging challenges such as antibiotic resistance.

A 2023 study published in the Journal of Medicinal Chemistry highlighted Tetracycline's role in modulating the gut microbiome to enhance immunotherapy efficacy in cancer patients. Researchers identified that the compound's ability to selectively target pathogenic bacteria while preserving beneficial microbiota could optimize immune checkpoint inhibitor responses. This dual functionality positions Tetracycline as a promising adjunct in oncology, though further clinical trials are needed to validate these findings.

In the realm of antibiotic resistance, novel Tetracycline derivatives (e.g., Eravacycline) have shown potent activity against multidrug-resistant Gram-negative pathogens. Structural modifications at the C9 position (60-54-8 backbone) improved binding affinity to bacterial ribosomes, overcoming common resistance mechanisms like efflux pumps. These advancements, documented in Antimicrobial Agents and Chemotherapy, underscore the ongoing innovation in Tetracycline-based therapeutics.

Emerging evidence also suggests Tetracycline's neuroprotective properties via inhibition of matrix metalloproteinases (MMPs). A 2024 preclinical study demonstrated its efficacy in reducing amyloid-beta aggregation in Alzheimer's models, potentially delaying disease progression. However, researchers caution about dose-dependent cytotoxicity, emphasizing the need for targeted delivery systems to mitigate off-target effects.

Industry analysts note that global Tetracycline production faces supply chain vulnerabilities due to reliance on fermentation-based synthesis. Alternative methods, including enzymatic catalysis and synthetic biology approaches, are being explored to address yield limitations. These developments could reshape the economic landscape of this essential drug class in the coming years.